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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4'-Nitrobenzanilide, a key chemical

intermediate. The document details its physicochemical properties, a comprehensive

experimental protocol for its synthesis and characterization, and a logical workflow for these

processes.

Core Physicochemical Data
The essential quantitative data for 4'-Nitrobenzanilide are summarized in the table below for

ease of reference and comparison.

Property Value Reference

Molecular Formula C₁₃H₁₀N₂O₃ [1][2][3]

Molecular Weight 242.23 g/mol [1][2][3]

CAS Number 3393-96-2 [1][2][3]

Melting Point 199-204 °C [4]

IUPAC Name N-(4-nitrophenyl)benzamide [2]

Appearance
White to orange to green

powder/crystal
[4]
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Experimental Protocols: Synthesis and
Characterization
A common and effective method for the synthesis of 4'-Nitrobenzanilide is the acylation of 4-

nitroaniline with benzoyl chloride. The following protocol provides a detailed methodology for its

synthesis and subsequent characterization.

Synthesis of 4'-Nitrobenzanilide
Materials:

4-Nitroaniline

Benzoyl chloride

Pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Ethanol

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 4-nitroaniline in dichloromethane.

Addition of Reagents: Cool the solution to 0 °C using an ice bath. Slowly add pyridine,

followed by the dropwise addition of benzoyl chloride.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
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Work-up:

Quench the reaction by adding 1 M HCl.

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and

brine.

Dry the organic layer over anhydrous MgSO₄.

Purification:

Filter the drying agent and concentrate the organic solution under reduced pressure using

a rotary evaporator.

Recrystallize the crude product from ethanol to obtain pure 4'-Nitrobenzanilide.

Drying: Dry the purified crystals in a vacuum oven.

Characterization of 4'-Nitrobenzanilide
The identity and purity of the synthesized 4'-Nitrobenzanilide can be confirmed using the

following analytical techniques:

Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the

purity of the product.

Melting Point Determination: To compare the observed melting point with the literature value.

Spectroscopic Analysis:

Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic functional

groups, such as the N-H, C=O (amide), and N=O (nitro) stretching vibrations.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: To confirm the chemical

structure by analyzing the chemical shifts and integration of the aromatic protons.
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Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm

its molecular formula.

Logical and Experimental Workflows
The following diagrams illustrate the key relationships and the step-by-step process for the

synthesis and characterization of 4'-Nitrobenzanilide.

Logical Relationship of Key Entities
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Caption: Key reactants leading to the formation of 4'-Nitrobenzanilide.
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Experimental Workflow for Synthesis and Characterization
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Work-up & Purification
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(Pyridine, Benzoyl Chloride at 0°C)

Reaction at Room Temperature
(12-16 hours)

Quenching and
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Drying and Concentration

Recrystallization

TLC & Melting Point FT-IR Spectroscopy ¹H NMR Spectroscopy Mass Spectrometry
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Caption: Step-by-step workflow from synthesis to final characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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